![molecular formula C17H22N2O4S2 B2662942 N-(4-(N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)sulfamoyl)-3-methylphenyl)propionamide CAS No. 1448075-51-1](/img/structure/B2662942.png)
N-(4-(N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)sulfamoyl)-3-methylphenyl)propionamide
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Description
N-(4-(N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)sulfamoyl)-3-methylphenyl)propionamide is a useful research compound. Its molecular formula is C17H22N2O4S2 and its molecular weight is 382.49. The purity is usually 95%.
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Scientific Research Applications
Biochemical Studies
N-(4-(N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)sulfamoyl)-3-methylphenyl)propionamide is part of a class of compounds involved in biochemical studies. For example, a study explored the synthesis of p-hydroxycinnamic acid derivatives and their interaction with bovine serum albumin through fluorescence and UV–vis spectral studies. This research is crucial in understanding protein-ligand interactions, which are fundamental in drug design and biochemical assays (Meng et al., 2012).
Drug Metabolism Research
In drug metabolism research, compounds like this compound are studied for their metabolic profiles. For instance, the application of biocatalysis to drug metabolism was demonstrated using a microbial-based system, providing insights into the metabolic pathways of drugs (Zmijewski et al., 2006).
Synthesis and Characterization in Polymer Science
These compounds are also utilized in polymer science for the synthesis and characterization of polymers. Studies have been conducted on amino-acid functionalized poly(3,4-ethylenedioxythiophene) (PEDOT) derivatives for applications like chiral recognition, indicating their potential in biochemical and electrochemical applications (Dong et al., 2016).
Antiproliferative Agent Synthesis
These compounds are also synthesized as potential antiproliferative agents. A study reported the synthesis of thiophene-sulfonamide derivatives showing in-vitro antiproliferative activity against various cancer cell lines, highlighting their potential in cancer treatment research (Pawar et al., 2018).
Biological Activity Evaluation
Compounds from this class are evaluated for their biological activities, such as antimicrobial and antioxidant activities. For example, derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones were studied for their antibacterial and antioxidant properties, indicating their potential use in developing new antimicrobial agents (Karanth et al., 2019).
properties
IUPAC Name |
N-[4-[[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]sulfamoyl]-3-methylphenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4S2/c1-4-16(21)19-13-5-6-15(12(3)9-13)25(22,23)18-10-14(20)17-11(2)7-8-24-17/h5-9,14,18,20H,4,10H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTHSFDODNRRVMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)NCC(C2=C(C=CS2)C)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.